Cas no 104228-66-2 (3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene)

3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene structure
104228-66-2 structure
Product Name:3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene
CAS No:104228-66-2
MF:C7H12OS3
MW:208.36457824707
CID:1141928
PubChem ID:53811886
Update Time:2025-04-20

3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene Chemical and Physical Properties

Names and Identifiers

    • 3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene
    • DTXSID30706846
    • 104228-66-2
    • 3-(Methanesulfinyl)-1-[(prop-2-en-1-yl)disulfanyl]prop-1-ene
    • Inchi: 1S/C7H12OS3/c1-3-5-9-10-6-4-7-11(2)8/h3-4,6H,1,5,7H2,2H3
    • InChI Key: FPQGSXSLZNUUFB-UHFFFAOYSA-N
    • SMILES: S(C)(CC=CSSCC=C)=O

Computed Properties

  • Exact Mass: 208.00516
  • Monoisotopic Mass: 208.00502852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 86.9Ų

Experimental Properties

  • PSA: 17.07
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